Cas no 1127-45-3 (8-Hydroxyquinoline N-Oxide)

• Product Name: 8-Hydroxyquinoline N-Oxide
• CAS No: 1127-45-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00006739
• CID: 40862
• PubChem ID: 24847483
• Update Time: 2025-05-20

8-Hydroxyquinoline N-Oxide Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyquinoline-N-oxide
• 8-Quinolinol N-oxide
• 8-Hydroxyquinoline N-Oxide
• 8-Hydroxyquinoline 1-oxide
• 8-HYDROXYQUINOLIN-N-OXIDE
• 1-oxidoquinolin-1-ium-8-ol
• Quinolin-8-ol 1-oxide
• 8-Quinolinol, 1-oxide
• 8-QUINOLINOL, N-OXIDE
• o-Hydroxyquinoline N-oxide
• MLS002638801
• quinoline-1,8-diol
• NSC21656
• PubChem23491
• quinolin-8-ol-N-oxide
• Quinolin-8-ol N-oxide
• 8-Hydroxychinolin-N-oxid
• TMI4LD989P
• CHEM
• W-108639
• OXYQUINOLINE N-OXIDE
• FJKUOCCQEBLPNX-UHFFFAOYSA-N
• SY009330
• SMR001548266
• (2E)-N-Methyl-2-[(4-methylphenyl)methylene]hydrazinecarbothioamide
• ACIDVIOLET6BN
• 1-oxo-1lambda(5)-quinolin-8-ol
• CHEMBL1650601
• AC-7833
• 8-Quinolinol N-oxide, 98%
• 1127-45-3
• NS00045289
• Q27290026
• 8-Hydroxyquinoline1-oxide
• FT-0633376
• HYDROXYQUINOLINE 1-OXIDE, 8-
• NSC-21656
• HMS3082E11
• AS-13601
• MFCD00006739
• 1262832-60-9
• DTXSID70150142
• SCHEMBL100824
• CHEBI:192375
• H1272
• AKOS015897108
• 8-hydroxyquinolin-1-ium-1-olate
• 8-Hydroxyquinolin N-oxide
• DB-041116
• EINECS 214-430-3
• CCRIS 4451
• 5-21-03-00276 (Beilstein Handbook Reference)
• quinoline 1-oxide, 8-hydroxy-
• DTXCID6072633
• UNII-TMI4LD989P
• NSC 21656
• BRN 0128737
• 214-430-3

• MDL： MFCD00006739
• Inchi： 1S/C9H7NO2/c11-8-5-1-3-7-4-2-6-10(12)9(7)8/h1-6,11H
• InChI Key： FJKUOCCQEBLPNX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C[N+](=C21)[O-]
• BRN： 0128737

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 45.7

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.2480 (rough estimate)
• Melting Point: 135-138 °C (lit.)
• Boiling Point: 382.6℃ at 760 mmHg
• Flash Point: 139℃
• Refractive Index: 1.5050 (estimate)
• PSA: 45.69000
• LogP: 1.97390
• Solubility: Soluble in ethanol \ benzene \ chloroform \ acetone and dilute acid, insoluble in water

8-Hydroxyquinoline N-Oxide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53-36/37/38
• Safety Instruction： S60-S61-S24/25-S22
• FLUKA BRAND F CODES：3-10
• RTECS：VC8238500
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 8-Hydroxyquinoline N-Oxide

8-Hydroxyquinoline N-Oxide: A Comprehensive Overview

8-Hydroxyquinoline N-Oxide, also known by its CAS number CAS No. 1127-45-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications across various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to 8-Hydroxyquinoline N-Oxide, highlighting its significance in modern science and technology.

The chemical structure of 8-Hydroxyquinoline N-Oxide consists of a quinoline ring with a hydroxyl group at the 8th position and an oxygen atom attached to the nitrogen atom in the ring. This configuration imparts unique electronic properties to the molecule, making it highly versatile for various applications. Recent studies have explored the role of 8-Hydroxyquinoline N-Oxide in metal complexation, where its ability to coordinate with metal ions has been exploited for catalytic purposes.

One of the most notable advancements involving 8-Hydroxyquinoline N-Oxide is its application in the field of materials science. Researchers have successfully synthesized metal-organic frameworks (MOFs) using this compound as a ligand. These MOFs exhibit exceptional stability and porosity, making them ideal candidates for gas storage and separation applications. The ability of 8-Hydroxyquinoline N-Oxide to form stable complexes with transition metals has been a focal point in recent investigations, particularly in the context of sustainable energy solutions.

In addition to its role in materials science, 8-Hydroxyquinoline N-Oxide has shown promise in pharmacology. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit certain enzymes associated with inflammatory processes. This discovery has opened new avenues for drug development, particularly in the treatment of chronic inflammatory diseases.

The synthesis of 8-Hydroxyquinoline N-Oxide involves a multi-step process that typically begins with the oxidation of 8-hydroxyquinoline. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to synthesize CAS No. 1127-45-3, reducing environmental impact while maintaining high-quality standards.

The physical properties of 8-Hydroxyquinoline N-Oxide, such as its solubility and thermal stability, are critical factors influencing its applicability in different fields. Recent studies have focused on optimizing these properties through structural modifications, leading to enhanced performance in catalytic reactions and material synthesis.

In conclusion, 8-Hydroxyquinoline N-Oxide, identified by its CAS number CAS No. 1127-45-3, is a compound with immense potential across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.